Cas no 18300-41-9 (5-aminohexanenitrile)

• Product Name: 5-aminohexanenitrile
• CAS No: 18300-41-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 1376144
• PubChem ID: 29023
• Update Time: 2025-04-20

5-aminohexanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-aminohexanenitrile
• hexanenitrile, 5-amino-
• 5-Aminocapronitrile
• SCHEMBL116881
• epsilon-Aminocapronitrile
• 18300-41-9
• 0764Q8625S
• Q27236266
• DTXSID10939670
• UNII-0764Q8625S
• .DELTA.-AMINOCAPRONITRILE

• Inchi： 1S/C6H12N2/c1-6(8)4-2-3-5-7/h6H,2-4,8H2,1H3
• InChI Key： HTXLVBCGHGHRHL-UHFFFAOYSA-N
• SMILES： NC(C)CCCC#N

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81